2-Chlorobenzoic acid 2-Chlorobenzoic acid 2-Chlorobenzoic acid degradation by pure cultures of Burkholderia cepacia strain with and without the bacterial hemoglobin gene was studied in parallel membrane bioreactors. Intramolecular hydrogen atom tunneling in 2-chlorobenzoic acid has been studied by low-temperature matrix-isolation infrared spectroscopy.
2-chlorobenzoic acid is a monochlorobenzoic acid having the chloro group at the 2-position. It has a role as a plant hormone and a plant metabolite. It is a monochlorobenzoic acid and a 2-halobenzoic acid. It is a conjugate acid of a 2-chlorobenzoate.
Crystals or fine fluffy white powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 118-91-2
VCID: VC21132380
InChI: InChI=1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)
SMILES: C1=CC=C(C(=C1)C(=O)O)Cl
Molecular Formula: C7H5ClO2
Molecular Weight: 156.56 g/mol

2-Chlorobenzoic acid

CAS No.: 118-91-2

Cat. No.: VC21132380

Molecular Formula: C7H5ClO2

Molecular Weight: 156.56 g/mol

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2-Chlorobenzoic acid - 118-91-2

Specification

Description 2-Chlorobenzoic acid degradation by pure cultures of Burkholderia cepacia strain with and without the bacterial hemoglobin gene was studied in parallel membrane bioreactors. Intramolecular hydrogen atom tunneling in 2-chlorobenzoic acid has been studied by low-temperature matrix-isolation infrared spectroscopy.
2-chlorobenzoic acid is a monochlorobenzoic acid having the chloro group at the 2-position. It has a role as a plant hormone and a plant metabolite. It is a monochlorobenzoic acid and a 2-halobenzoic acid. It is a conjugate acid of a 2-chlorobenzoate.
Crystals or fine fluffy white powder. (NTP, 1992)
CAS No. 118-91-2
Molecular Formula C7H5ClO2
Molecular Weight 156.56 g/mol
IUPAC Name 2-chlorobenzoic acid
Standard InChI InChI=1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)
Standard InChI Key IKCLCGXPQILATA-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)C(=O)O)Cl
Canonical SMILES C1=CC=C(C(=C1)C(=O)O)Cl
Boiling Point Sublimes (NTP, 1992)
287.0 °C
Colorform MONOCLINIC PRISMS FROM WATER
Melting Point 288 °F (NTP, 1992)
140.2 °C
142 °C

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